1-Chloro-2-fluorocyclopropanecarboxylic acid methyl ester

• IUPAC Name: methyl 1-chloro-2-fluorocyclopropane-1-carboxylate
• InChI: InChI=1S/C5H6ClFO2/c1-9-4(8)5(6)2-3(5)7/h3H,2H2,1H3
• InChI Key: DMRXKJLVXUPZGN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1F)Cl
• Molecular Formula: C5H6ClFO2
• Molecular Weight: 152.55 g/mol
• CAS No.: 2301850-47-3

Description

1-Chloro-2-fluorocyclopropanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C5H6ClFO2 and its molecular weight is 152.55 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 152.0040353 g/mol and the complexity rating of the compound is 150. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To 111 g of 2-chloro-2-methoxycarbonyl-1-cyclopropanecarboxylic acid was added 200 ml of water. Further, a solution of 24.87 g of sodium hydroxide dissolved in 300 ml of water was added thereto under ice-cooling and stirring to thereby give sodium salt. To this aqueous solution was added 52.25 g of sodium fluoride. Next, 1.3 equivalents, to carboxylic acid, of 10% (v/v) fluorine gas (diluted with nitrogen: 600 ml/min) was bubbled into this solution under ice-cooling and stirring. After the completion of the bubbling, the pH value of the reaction mixture was regulated to 8 to 9 by adding a 1N aqueous solution of sodium hydroxide. Then it was extracted with two 250 ml portions of dichloromethane. The organic layer was collected and dried over sodium sulfate. After evaporating the solvent under reduced pressure, 75 g of the title compound was obtained in the form of a crude product (cis:trans=3:2). After adjusting pH value of the separated aqueous layer to 2 to 3 with hydrochloric acid, it was extracted with two 100 ml portions of dichloromethane. Thus 23.1 g of the starting compound was recovered. After distilling the crude reaction product, the total yield of the cis- and trans-compounds was 76.4% (calculated by excluding the recovered starting compound). The analytical data of the title compound are as follows.